Cas no 1021216-28-3 (4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide)

• Product Name: 4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide
• CAS No: 1021216-28-3
• MF: C₁₆H₁₇N₅O₄S
• MW: 375.402281522751
• CID: 5820102
• PubChem ID: 25888969
• Update Time: 2025-05-24

4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide
• 4-acetyl-N-(2-((3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)benzenesulfonamide
• 4-acetyl-N-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]benzenesulfonamide
• VU0636492-1
• AKOS024499106
• F5122-1090
• 1021216-28-3

• Inchi： 1S/C16H17N5O4S/c1-11(22)13-3-5-14(6-4-13)26(23,24)17-9-10-25-16-8-7-15-19-18-12(2)21(15)20-16/h3-8,17H,9-10H2,1-2H3
• InChI Key： WRGQJTOIKBDANL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCCOC1C=CC2=NN=C(C)N2N=1)(=O)=O

Computed Properties

• Exact Mass: 375.10012521g/mol
• Monoisotopic Mass: 375.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 124Ų

Additional information on 4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide

Comprehensive Analysis of 4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide (CAS No. 1021216-28-3)

The compound 4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide, identified by its CAS No. 1021216-28-3, represents a sophisticated sulfonamide derivative with a unique heterocyclic framework. Its molecular structure integrates a 1,2,4-triazolo[4,3-b]pyridazine core, which is increasingly studied for its potential in modulating biological pathways. Researchers have focused on this compound due to its structural resemblance to pharmacologically active scaffolds, particularly in the context of enzyme inhibition and receptor binding applications.

Recent trends in drug discovery highlight a surge in interest toward triazolopyridazine-based compounds, driven by their versatility in medicinal chemistry. The acetylbenzene sulfonamide moiety in this molecule further enhances its bioavailability and target selectivity, making it a candidate for exploration in therapeutic areas such as inflammatory diseases and metabolic disorders. Computational studies suggest its potential as a kinase inhibitor, aligning with current industry demands for precision medicine.

From a synthetic chemistry perspective, the CAS 1021216-28-3 compound exemplifies advancements in heterocyclic synthesis. Its ether-linked ethyl spacer and sulfonamide group contribute to improved solubility and metabolic stability—a critical factor in lead optimization. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, given the complexity of its polycyclic system.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of this compound remains an active area of investigation. Preliminary data indicate low eco-toxicity, aligning with green chemistry principles. However, researchers emphasize the need for further in vitro and in vivo studies to validate its safety profile, especially regarding cytochrome P450 interactions—a common query among pharmaceutical developers.

In the context of intellectual property, patents referencing 4-acetyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide often highlight its utility in small-molecule therapeutics. Its structural features are frequently compared to JAK-STAT inhibitors and PDE4 modulators, reflecting its relevance in immunomodulation research. These associations position it as a compound of interest for both academic and industrial R&D teams.

Emerging discussions in cheminformatics platforms frequently address the compound’s QSAR (Quantitative Structure-Activity Relationship) parameters. Machine learning models predict favorable ligand efficiency metrics, though experimental validation is ongoing. Such data are critical for addressing frequently searched questions like "how to optimize sulfonamide-based drug candidates" or "triazolopyridazine solubility challenges."

In summary, CAS 1021216-28-3 embodies a convergence of structural innovation and therapeutic potential. Its study addresses key challenges in modern pharmacology, from molecular design to preclinical evaluation, while aligning with sustainability goals. Future research directions may explore its combination therapies or nanocarrier delivery systems to enhance efficacy.